Cas no 76143-84-5 (7-Methoxy-1-methylisoquinoline)

• Product Name: 7-Methoxy-1-methylisoquinoline
• CAS No: 76143-84-5
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD18452221
• CID: 538300
• PubChem ID: 15933746
• Update Time: 2025-04-19

7-Methoxy-1-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-1-methylisoquinoline
• Isoquinoline, 7-methoxy-1-methyl-
• TWFJNUYBPIJQJR-UHFFFAOYSA-N
• E78276
• BS-50140
• DTXSID90579811
• MFCD18452221
• SCHEMBL129972
• CS-0433151
• 76143-84-5
• DB-301536
• 1-Methyl-7-methoxyisoquinoline

• MDL： MFCD18452221
• Inchi： 1S/C11H11NO/c1-8-11-7-10(13-2)4-3-9(11)5-6-12-8/h3-7H,1-2H3
• InChI Key： TWFJNUYBPIJQJR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=CN=C(C)C=2C=1

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives